N1-benzyl-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C19H23N3O4/c23-18(20-13-15-5-2-1-3-6-15)19(24)21-14-16(17-7-4-10-26-17)22-8-11-25-12-9-22/h1-7,10,16H,8-9,11-14H2,(H,20,23)(H,21,24)
• InChI Key: LQOMGXFSPVGZKA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NCC2=CC=CC=C2)C3=CC=CO3
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• CAS No.: 877630-79-0

Description

N1-benzyl-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O4 and its molecular weight is 357.41. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Oxime ethers, including those with morpholine and furan moieties, have been evaluated for their cytotoxicity against cancer cell lines, suggesting their potential as antitumor agents. For instance, oxime ethers containing heterocyclic, alicyclic, or aromatic moieties have shown promising results in reducing the viability of HeLa cancer cells, indicating their potential application in chemotherapy research (Kosmalski et al., 2022). Similarly, morpholine derivatives have been synthesized with significant antifungal activity, providing a foundation for developing new antifungal agents (Zhou et al., 2013).

Catalysis Research

N,N'-Bisoxalamides, such as N1-benzyl-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide, enhance the catalytic activity in copper-catalyzed coupling reactions. These compounds serve as bidentate ligands promoting N-arylation of anilines and cyclic secondary amines, crucial for synthesizing pharmaceutically important building blocks (Bhunia et al., 2017). This suggests potential applications in facilitating more efficient and selective synthesis processes in medicinal chemistry.

Material Science

Compounds with furan and morpholine units have been utilized in the preparation of drug-drug molecular salts with improved solubility and dissolution rates, indicating their relevance in pharmaceutical formulations (Thorat et al., 2015). Additionally, the incorporation of morpholine and related heterocycles into molecules has been explored for corrosion inhibition, suggesting applications in protecting materials against degradation (Yadav et al., 2016).